3-(2-chlorophenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)amino]-3,5-dihydro-4H-imidazol-4-one
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Description
3-(2-chlorophenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)amino]-3,5-dihydro-4H-imidazol-4-one is a useful research compound. Its molecular formula is C15H14ClN5O and its molecular weight is 315.76 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 315.0886878 g/mol and the complexity rating of the compound is 447. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Anticancer Agents
Research on novel pyrazole derivatives and pyrimidine compounds demonstrates significant potential for antimicrobial and anticancer applications. For example, studies have shown that certain pyrazole derivatives exhibit higher anticancer activity than doxorubicin, a reference drug, and possess good to excellent antimicrobial activity (Hafez, El-Gazzar, & Al-Hussain, 2016). Similarly, compounds containing the imidazo[1,2-a]pyridine nucleus have been synthesized and shown to have antimicrobial activity, providing a basis for further exploration in this area (Joshi et al., 2012).
Dyeing Polyester Fibers
In the field of textiles, novel heterocyclic aryl monoazo organic compounds, including those containing selenium, have been synthesized for dyeing polyester fabrics. These compounds not only exhibit excellent dyeing properties but also show promising antioxidant, antitumor, and antimicrobial activities, suggesting their potential use in producing sterile or biologically active fabrics (Khalifa et al., 2015).
Polycondensed Heterocycles Synthesis
Another area of application is in the synthesis of polycondensed heterocycles, where partially hydrogenated 2-amino[1,2,4]triazolo[1,5-a]pyrimidines serve as synthons. These compounds can undergo various reactions to produce new mesoionic heterocycles, showcasing the versatility of such structures in synthesizing complex organic compounds with potential biological activity (Chernyshev et al., 2014).
Properties
IUPAC Name |
1-(2-chlorophenyl)-2-[(4,6-dimethylpyrimidin-2-yl)amino]-4H-imidazol-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClN5O/c1-9-7-10(2)19-14(18-9)20-15-17-8-13(22)21(15)12-6-4-3-5-11(12)16/h3-7H,8H2,1-2H3,(H,17,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKDIZPDVLDQKTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NC2=NCC(=O)N2C3=CC=CC=C3Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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